molecular formula C8H8ClN3O4S B8741022 2-(Chloroacetamido)-alpha-(methoxyimino)thiazol-4-acetic acid

2-(Chloroacetamido)-alpha-(methoxyimino)thiazol-4-acetic acid

Cat. No.: B8741022
M. Wt: 277.69 g/mol
InChI Key: JVFVSVLCXCDOPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Chloroacetamido)-alpha-(methoxyimino)thiazol-4-acetic acid is a useful research compound. Its molecular formula is C8H8ClN3O4S and its molecular weight is 277.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8ClN3O4S

Molecular Weight

277.69 g/mol

IUPAC Name

2-[2-[(2-chloroacetyl)amino]-1,3-thiazol-4-yl]-2-methoxyiminoacetic acid

InChI

InChI=1S/C8H8ClN3O4S/c1-16-12-6(7(14)15)4-3-17-8(10-4)11-5(13)2-9/h3H,2H2,1H3,(H,14,15)(H,10,11,13)

InChI Key

JVFVSVLCXCDOPD-UHFFFAOYSA-N

Canonical SMILES

CON=C(C1=CSC(=N1)NC(=O)CCl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.66 g of ethyl α-methoxyimino-α-[2-(chloroacetamido)-thiazol-4-yl]acetate is added to a solution of 11.74 g of potassium hydroxide in a mixture of 25 ml of water and 500 ml of ethanol. After stirring for 20 minutes at room temperature, the reaction solution is subjected to the distillation of ethanol under reduced pressure. The residue is added to water, and the resultant solution is made acidic with addition of N-hydrochloric acid, followed by separating the insoluble materials by filtration. The procedure yields 10.54 g of α-methoxyimino-α-[2-(chloroacetamido)thiazol-4-yl]acetic acid. Melting point: 182°-183° C.
Quantity
12.66 g
Type
reactant
Reaction Step One
Quantity
11.74 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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